Cas no 1250757-71-1 (3-(Cyclopropylmethyl)-1,4-dimethyl-1h-pyrazol-5-amine)

• Product Name: 3-(Cyclopropylmethyl)-1,4-dimethyl-1h-pyrazol-5-amine
• CAS No: 1250757-71-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5697547
• PubChem ID: 61562210
• Update Time: 2025-05-20

3-(Cyclopropylmethyl)-1,4-dimethyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1250757-71-1
• CS-0307091
• EN300-1147657
• AKOS010824853
• 3-(CYCLOPROPYLMETHYL)-1,4-DIMETHYL-1H-PYRAZOL-5-AMINE
• 1H-Pyrazol-5-amine, 3-(cyclopropylmethyl)-1,4-dimethyl-
• 3-(Cyclopropylmethyl)-1,4-dimethyl-1h-pyrazol-5-amine

• Inchi： 1S/C9H15N3/c1-6-8(5-7-3-4-7)11-12(2)9(6)10/h7H,3-5,10H2,1-2H3
• InChI Key： NNUSIQOWPYRESP-UHFFFAOYSA-N
• SMILES： N1=C(C(C)=C(N)N1C)CC1CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 315.3±37.0 °C(Predicted)
• pka: 5.10±0.10(Predicted)

Additional information on 3-(Cyclopropylmethyl)-1,4-dimethyl-1h-pyrazol-5-amine

Introduction to 3-(Cyclopropylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 1250757-71-1)

3-(Cyclopropylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine, also known by its CAS number 1250757-71-1, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 3-(Cyclopropylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a cyclopropylmethyl group and two methyl groups. The cyclopropylmethyl substituent imparts unique properties to the molecule, making it a valuable candidate for various pharmaceutical applications. Recent studies have highlighted the importance of this compound in the development of new drugs targeting specific biological pathways.

In the context of medicinal chemistry, 3-(Cyclopropylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine has been investigated for its potential as a modulator of various receptors and enzymes. One of the key areas of research has been its interaction with the serotonin receptor (5-HT_2A). Studies have shown that this compound can act as a partial agonist at the 5-HT_2A receptor, which is involved in regulating mood and cognitive functions. This property makes it a promising candidate for the treatment of psychiatric disorders such as depression and anxiety.

Beyond its potential in psychiatry, 3-(Cyclopropylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine has also been explored for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(Cyclopropylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and high selectivity for target receptors make it an attractive candidate for clinical trials.

In recent years, there has been a growing interest in the use of pyrazole derivatives in cancer therapy. Studies have indicated that certain pyrazole compounds can inhibit the growth of cancer cells by targeting specific signaling pathways. While more research is needed to fully understand the mechanisms involved, preliminary data suggest that 3-(Cyclopropylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine may have anti-cancer properties that warrant further investigation.

The synthesis of 3-(Cyclopropylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine involves several well-established chemical reactions. One common approach is to start with a suitable pyrazole precursor and functionalize it with the cyclopropylmethyl and methyl groups through selective substitution reactions. The synthetic route can be optimized to achieve high yields and purity, which is crucial for pharmaceutical applications.

In conclusion, 3-(Cyclopropylmethyl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS No. 1250757-71-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of psychiatry, inflammation, and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds significant promise for advancing medical treatments in these areas.